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Compound of Interest

Compound Name: Aluminiumformiat

Cat. No.: B15289006 Get Quote

Die Abscheidung von Kohlendioxid (CO2) aus industriellen Abgasen und der Atmosphäre ist

ein entscheidender Schritt zur Eindämmung des Klimawandels. In der Materialwissenschaft

stehen dabei poröse Materialien wie Metall-organische Gerüstverbindungen (MOFs) und

Zeolithe im Fokus der Forschung. Dieser Leitfaden bietet einen detaillierten Vergleich der

Leistungsfähigkeit von Aluminiumformiat (Al(HCOO)3), einem vielversprechenden MOF, und

traditionellen Zeolithen bei der CO2-Abtrennung. Die Analyse basiert auf quantitativen

experimentellen Daten, um Forschern, Wissenschaftlern und Fachleuten in der

Arzneimittelentwicklung eine fundierte Entscheidungsgrundlage zu bieten.

Zusammenfassung der Leistungsdaten
Die Fähigkeit eines Materials, CO2 effizient abzuscheiden, wird anhand mehrerer

Schlüsselkennzahlen bewertet. Dazu gehören die Adsorptionskapazität, die Selektivität für

CO2 gegenüber anderen Gasen wie Stickstoff (N2), die für die Regeneration des Materials

erforderliche Energie und seine allgemeine Stabilität. Die folgende Tabelle fasst die

Leistungsdaten von Aluminiumformiat und zwei gängigen Zeolith-Typen, 13X und 5A,

zusammen.
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Eigenschaft
Aluminiumformiat
(ALF)

Zeolith 13X Zeolith 5A

CO2-

Adsorptionskapazität

~3,9 mmol/g (bei 298

K, 1 bar)[1]

~1,32 mmol/g (bei

50% CO2-

Konzentration)

~3,38 mmol/g (bei 303

K, 1 bar)[2][3]

CO2/N2-Selektivität
368 - 387 (IAST, 298

K, 1 bar)[1]
Hoch Hoch[4]

Regenerationsbeding

ungen

Erwärmung auf 353 K

(80 °C)[5]

Erwärmung auf 350

°C oder

Mikrowellenbestrahlun

g[6]

Erwärmung auf ~400

K (127 °C)[7]

Mechanismus

Größenselektive

Trennung (kinetischer

Durchmesser)[5][8]

Physisorption

(elektrostatische

Wechselwirkungen)[8]

Physisorption und

Molekularsiebeffekt[8]

Stabilität

Stabil gegenüber SO2

und NO, empfindlich

gegenüber

Feuchtigkeit bei

höheren

Temperaturen[5][8]

Thermisch und

chemisch stabil[9]

Thermisch und

chemisch stabil

Experimentelle Protokolle
Die vorgestellten Leistungsdaten basieren auf etablierten experimentellen Methoden. Ein

zentrales Verfahren zur Charakterisierung der Adsorptionseigenschaften ist die dynamische

Säulendurchbruchsmessung (Dynamic Column Breakthrough, DCB).

Dynamische Säulendurchbruchsmessung (DCB):

Bei dieser Methode wird ein Gasgemisch mit einer definierten CO2-Konzentration (z. B. 15 %

CO2 in N2, um Rauchgas zu simulieren) durch eine mit dem Adsorbensmaterial gepackte

Säule geleitet.[5][8] Die Konzentrationen der Gase am Säulenausgang werden kontinuierlich

überwacht.[1] Zu Beginn adsorbiert das Material das CO2, sodass am Ausgang zunächst nur

das schwächer adsorbierbare Gas (N2) detektiert wird. Der Zeitpunkt, an dem CO2 am
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Ausgang erscheint, wird als Durchbruchszeit bezeichnet. Aus der Form der Durchbruchskurve

können die Adsorptionskapazität und die Selektivität des Materials berechnet werden.[1][10]

[11]

Synthese von Aluminiumformiat (ALF):

Aluminiumformiat kann kostengünstig aus den weit verbreiteten Ausgangsstoffen

Aluminiumhydroxid und Ameisensäure hergestellt werden.[5]

Charakterisierung von Zeolithen:

Zeolithe wie 13X und 5A sind kommerziell erhältlich. Vor den Adsorptionsmessungen werden

die Zeolithe typischerweise bei erhöhten Temperaturen unter Vakuum aktiviert, um

eingeschlossenes Wasser und andere Verunreinigungen zu entfernen.

Visualisierung der Prozesse
Die folgenden Diagramme, erstellt in der DOT-Sprache von Graphviz, visualisieren den

experimentellen Arbeitsablauf und die zugrundeliegenden Trennmechanismen.

Gasvorbereitung Adsorptionssäule Analyse

Gasgemisch (CO2/N2) Massenflussregler Adsorbensbett (ALF oder Zeolith)
 definierter Fluss

Gasanalysator (z.B. MS)
 Ausgangsgas

Datenerfassung

Click to download full resolution via product page

Abbildung 1: Schematischer Aufbau einer dynamischen Säulendurchbruchsanlage.
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Aluminiumformiat (ALF)

Zeolith

Pore mit definierter Größe (~3.3 Å)

CO2 (kin. Ø ~3.3 Å)

passiert

N2 (kin. Ø ~3.64 Å)

blockiert

Zeolith-Oberfläche mit Kationen

CO2 (hohes Quadrupolmoment)

starke elektrostatische
Wechselwirkung

N2 (geringes Quadrupolmoment)

schwache Wechselwirkung

Click to download full resolution via product page

Abbildung 2: Vergleich der CO2-Trennmechanismen von ALF und Zeolithen.

Detaillierte Leistungsanalyse
Aluminiumformiat (ALF):
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ALF, ein Metall-organisches Gerüst, zeigt eine bemerkenswerte Leistung bei der CO2-

Abscheidung, die hauptsächlich auf einem größen-selektiven Siebeffekt beruht.[5][8] Die

Porenöffnungen in der Kristallstruktur von ALF sind gerade groß genug, um CO2-Moleküle

(kinetischer Durchmesser ~3,3 Å) passieren zu lassen, während größere N2-Moleküle (~3,64

Å) effektiv blockiert werden.[8] Dies führt zu einer außergewöhnlich hohen CO2/N2-Selektivität.

[5][8]

Ein wesentlicher Vorteil von ALF ist seine einfache und kostengünstige Synthese aus leicht

verfügbaren Chemikalien.[10][11] Zudem ist das Material stabil gegenüber den in Rauchgasen

vorkommenden Schadstoffen wie Schwefeldioxid (SO2) und Stickoxiden (NO).[5][8] Die

Regeneration, also die Freisetzung des eingefangenen CO2, kann bei relativ milden

Temperaturen um 80 °C erfolgen, was den Energiebedarf des Prozesses senkt.[5] Eine

Herausforderung bei ALF ist jedoch seine Empfindlichkeit gegenüber Feuchtigkeit,

insbesondere bei erhöhten Temperaturen, was eine Vortrocknung des Gasstroms erforderlich

machen kann.[5][10]

Zeolithe (13X und 5A):

Zeolithe sind kristalline Alumosilikate, die seit langem als Adsorbentien in industriellen

Trennprozessen eingesetzt werden.[9] Ihre Fähigkeit zur CO2-Abscheidung beruht auf der

Physisorption, bei der CO2-Moleküle aufgrund ihres hohen Quadrupolmoments starke

elektrostatische Wechselwirkungen mit den Kationen im Zeolithgerüst eingehen.[8] Dies führt

zu einer bevorzugten Adsorption von CO2 gegenüber weniger polaren Molekülen wie N2.[8]

Zeolithe vom Typ 13X und 5A weisen gute CO2-Adsorptionskapazitäten auf.[2][3][12] Sie sind

thermisch und chemisch sehr stabil, was ihnen eine lange Lebensdauer in industriellen

Anwendungen verleiht. Die Regeneration von Zeolithen erfordert jedoch in der Regel höhere

Temperaturen als bei ALF, was mit einem höheren Energieverbrauch verbunden ist.[6]

Konventionelle thermische Regeneration findet oft bei Temperaturen um 350 °C statt, obwohl

neuere Ansätze wie die Mikrowellen-assistierte Regeneration den Energiebedarf potenziell

senken können.[6][13] Die Leistung von Zeolithen kann durch die Anwesenheit von Wasser im

Gasstrom beeinträchtigt werden, da Wassermoleküle ebenfalls stark an die aktiven Zentren

binden.

Fazit
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Sowohl Aluminiumformiat als auch Zeolithe zeigen vielversprechende Eigenschaften für die

CO2-Abscheidung, weisen jedoch unterschiedliche Stärken und Schwächen auf.

Aluminiumformiat besticht durch seine außergewöhnlich hohe Selektivität, die auf einem

einzigartigen Größenausschlussmechanismus beruht, sowie durch seine kostengünstige

Herstellung und die energieeffiziente Regeneration bei niedrigen Temperaturen. Seine

Feuchtigkeitsempfindlichkeit bei höheren Temperaturen stellt jedoch eine Einschränkung dar.

Zeolithe sind bewährte, robuste und stabile Materialien mit guten Adsorptionskapazitäten. Ihre

breite Verfügbarkeit und nachgewiesene Langlebigkeit sind klare Vorteile. Der höhere

Energiebedarf für die Regeneration ist jedoch ein wesentlicher Nachteil im Vergleich zu ALF.

Die Wahl des optimalen Materials hängt letztendlich von den spezifischen Anforderungen des

jeweiligen CO2-Abscheidungsprozesses ab, einschließlich der Zusammensetzung des

Gasstroms, der Betriebstemperatur und der wirtschaftlichen Rahmenbedingungen. Die hier

präsentierten Daten und Analysen bieten eine solide Grundlage für eine fundierte

Materialauswahl in diesem kritischen Bereich der Umwelttechnologie.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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